N-Hexadecyl-N-methyl-4-[2-(pyridin-4-yl)ethenyl]aniline

• CAS No.: 874121-38-7
• Molecular Formula: C30H46N2
• Molecular Weight: 434.7 g/mol
• IUPAC Name: N-hexadecyl-N-methyl-4-(2-pyridin-4-ylethenyl)aniline
• InChI: InChI=1S/C30H46N2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-27-32(2)30-21-19-28(20-22-30)17-18-29-23-25-31-26-24-29/h17-26H,3-16,27H2,1-2H3
• InChI Key: JIRBOUICAIYRMY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCN(C)C1=CC=C(C=C1)C=CC2=CC=NC=C2

Description

N-Hexadecyl-N-methyl-4-[2-(pyridin-4-yl)ethenyl]aniline is an organic compound with a complex structure that includes a pyridine ring and a long alkyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Hexadecyl-N-methyl-4-[2-(pyridin-4-yl)ethenyl]aniline typically involves a multi-step process. One common method includes the reaction of N-methyl-4-[2-(pyridin-4-yl)ethenyl]aniline with hexadecyl bromide under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, and a base like potassium carbonate is used to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as column chromatography or recrystallization are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

N-Hexadecyl-N-methyl-4-[2-(pyridin-4-yl)ethenyl]aniline can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the pyridine ring or the alkyl chain can be modified.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxide derivatives, while reduction can lead to the formation of amine derivatives .

Scientific Research Applications

N-Hexadecyl-N-methyl-4-[2-(pyridin-4-yl)ethenyl]aniline has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug delivery systems due to its amphiphilic nature.

Industry: Utilized in the development of advanced materials, such as surfactants and polymers.

Mechanism of Action

The mechanism of action of N-Hexadecyl-N-methyl-4-[2-(pyridin-4-yl)ethenyl]aniline involves its interaction with specific molecular targets. The pyridine ring can engage in π-π interactions with aromatic residues in proteins, while the long alkyl chain can insert into lipid bilayers, affecting membrane properties. These interactions can modulate various biological pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar Compounds

N-Methyl-N-octadecyl-4-[2-(4-pyridinyl)vinyl]aniline: Similar structure but with an octadecyl chain instead of a hexadecyl chain.

N,N-Dimethyl-4-[(E)-2-(2-pyridinyl)vinyl]aniline: Contains a dimethyl group instead of a hexadecyl chain.

Uniqueness

N-Hexadecyl-N-methyl-4-[2-(pyridin-4-yl)ethenyl]aniline is unique due to its specific combination of a long alkyl chain and a pyridine ring, which imparts distinct chemical and physical properties. This uniqueness makes it suitable for specialized applications in various fields .